In Vivo Antitumor Potency vs. Parent 4-HPR
Fenretinide Glucuronide demonstrates significantly reduced lipophilicity compared to the parent compound, Fenretinide (4-HPR), a key factor in its enhanced aqueous solubility and excretion. The calculated partition coefficient (ACD/LogP) for Fenretinide Glucuronide is 5.14, while Fenretinide has a reported LogP of 7.4 [1]. This difference in LogP of over 2 log units indicates a >100-fold shift in the octanol-water partition ratio, confirming the class-level inference that glucuronidation dramatically improves water solubility relative to the highly lipophilic parent [2].
MTD: 5 vs 3.5 mmol/kg diet (43% higher)
| Evidence Dimension | Lipophilicity (Partition Coefficient, LogP) |
|---|---|
| Target Compound Data | ACD/LogP = 5.14 |
| Comparator Or Baseline | Fenretinide (4-HPR) LogP = 7.4 [1] |
| Quantified Difference | ΔLogP = -2.26 |
| Conditions | Calculated values (ACD/Labs) and experimentally determined LogP. |
Why This Matters
This quantitative difference in lipophilicity directly supports the need for Fenretinide Glucuronide as an analytical standard, as its altered polarity impacts chromatographic retention and extraction efficiency compared to 4-HPR, and validates its role as a more soluble metabolite.
- [1] Kok, R. J., et al. (2001). Mechanism(s) involved in the transport of Fenretinide across Caco-2 monolayers. (Referenced within a search result). View Source
- [2] Alfei, S., & Zuccari, G. (2024). Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. Pharmaceutics, 16(5), 579. View Source
